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Compound of Interest

Compound Name: Pl4KllIbeta-IN-10

Cat. No.: B1139376

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed information and protocols for the use of Pl4Klllbeta-IN-10, a
potent and selective inhibitor of Phosphatidylinositol 4-Kinase Ill Beta (P14KIllIf3). The following
sections cover its physicochemical properties, solubility characteristics, and step-by-step
instructions for preparing solutions for both in vitro and in vivo studies.

Physicochemical and Biological Properties

Pl4Klllbeta-IN-10 is a highly potent inhibitor of PI4KIII3 with an IC50 of 3.6 nM.[1][2][3] It
demonstrates significant selectivity, with only weak inhibition of related lipid kinases such as
PI3KC2y, PI13Ka, and PI4KlIlla, and less than 20% inhibition of PI4K2a, PI4K2[3, and PI3K[ at
concentrations up to 20 uM.[1][2][4] This selectivity makes it a valuable tool for studying the
specific roles of PI4KIIIB in various cellular processes.

Property Value References
Molecular Weight 475.58 g/mol [1][2]
Formula C22H25N305S:2 [1112]

CAS Number 1881233-39-1 [1]12]
Appearance White to off-white solid [1]

ICso (PI4KIIIP) 3.6 nM [1][21[3]
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Solubility Data

The solubility of PI4KllIbeta-IN-10 is a critical factor for its effective use in experiments. It is
largely insoluble in water but shows good solubility in organic solvents like DMSO and ethanol.

[2]

Solvent Concentration Notes References

Use of fresh,
anhydrous DMSO is
recommended as

> 95 mg/mL (199.75 )

DMSO M) hygroscopic DMSO [1112]

m
can reduce solubility.
Sonication or warming

may be required.

Ethanol 12 mg/mL - [2]

Water Insoluble - [2]

Experimental Protocols

This protocol outlines the preparation of a high-concentration stock solution in DMSO, which
can be further diluted in agueous media for in vitro assays.

Materials:

Pl4Klllbeta-IN-10 powder

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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e Weighing: Accurately weigh the desired amount of Pl4KllIbeta-IN-10 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of fresh DMSO to achieve the desired stock
concentration (e.g., for a 50 mg/mL stock, add 20 puL of DMSO per 1 mg of powder).

» Dissolution: Vortex the solution vigorously. If particulates remain, use an ultrasonic bath or
gently warm the tube to 37°C to aid dissolution.[1][4]

o Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles. Store at -20°C for short-term (1 month) or -80°C for long-term
(up to 2 years) storage.[1][2]

The poor aqueous solubility of Pl4Klllbeta-IN-10 necessitates the use of a vehicle for in vivo
administration. Below are three common formulations. It is recommended to prepare these
working solutions fresh on the day of use.[1][2]

Formulation Options:

. . Achievable
Formulation Composition . References
Concentration

10% DMSO, 40%

Aqueous
PEG300, 5% Tween- > 2.5 mg/mL [1]
(PEG/Tween) .
80, 45% Saline
10% DMSO, 90%
Agueous )
) (20% SBE-B-CD in > 2.5 mg/mL [1]
(Cyclodextrin) ]
Saline)
. 10% DMSO, 90%
Oil-based > 2.5 mg/mL [1]

Corn Ol

Procedure for AQueous Formulation (PEG/Tween):

This protocol is for preparing 1 mL of vehicle. Scale volumes as needed.
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» Prepare Stock: Start with a concentrated, clear stock solution of PI4KllIbeta-IN-10 in DMSO
(e.g., 25 mg/mL).

e Step 1: In a sterile tube, add 400 pL of PEG300.

e Step 2: Add 100 pL of your DMSO stock solution to the PEG300 and mix thoroughly until the
solution is clear.[1]

e Step 3: Add 50 pL of Tween-80 and mix again until the solution is homogenous and clear.[1]
o Step 4: Add 450 pL of sterile saline to reach the final volume of 1 mL. Mix thoroughly.[1]

o Administration: The final solution should be clear. Use immediately for animal dosing.[2]
Procedure for Oil-based Formulation (Corn Oil):

This protocol is for preparing 1 mL of vehicle.

o Prepare Stock: Start with a clear stock solution of PI4KllIbeta-IN-10 in DMSO (e.g., 25
mg/mL).

e Step 1: In a sterile tube, add 900 L of corn oil.
e Step 2: Add 100 pL of your DMSO stock solution to the corn oil.
o Step 3: Vortex the mixture thoroughly to ensure a uniform suspension or solution.

o Administration: Use the formulation on the same day it is prepared.

Signaling Pathway and Experimental Workflow

P14KIIIB is a lipid kinase that phosphorylates phosphatidylinositol (PI) to generate
phosphatidylinositol 4-phosphate (PI14P).[5][6] This PI4P pool, primarily at the Golgi apparatus,
is a precursor for other critical signaling lipids like P1(4,5)P2 and PI(3,4,5)Ps.[6][7] P14KIII{ also
plays a role in the PI3K/Akt signaling pathway, which is crucial for cell proliferation and survival.
[5] Interestingly, PI4KIII3 can activate Akt in a manner that is independent of its kinase activity
but dependent on its interaction with the small GTPase Rab11a, which is involved in
endosomal recycling.[5]
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Caption: PI14KIIIB signaling and point of inhibition.

The following diagram illustrates a typical workflow for conducting in vivo experiments with
Pl4Klllbeta-IN-10, from compound preparation to data analysis.
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Caption: General workflow for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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